Cas no 1806182-67-1 (5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine
• CAS No: 1806182-67-1
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4931025
• Update Time: 2025-10-31

5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-5-3(13)2-14-4(1-12)6(5)15-7(9,10)11/h2H,1,12-13H2
• InChI Key： UGLCGHDRISRHCZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CN)C=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine

Comprehensive Introduction to 5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1806182-67-1)

5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1806182-67-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and trifluoromethoxy substituents, plays a pivotal role in the development of novel bioactive molecules. Its structural features make it a valuable intermediate for designing drug candidates targeting various diseases, including central nervous system (CNS) disorders and infectious diseases.

The growing interest in 5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine is partly due to its potential applications in medicinal chemistry. Researchers are exploring its utility in high-throughput screening and structure-activity relationship (SAR) studies. The presence of both amino and aminomethyl groups offers versatile reactivity, enabling the synthesis of diverse derivatives. This adaptability aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are critical.

In the context of agrochemical innovation, this compound is being investigated for its role in developing next-generation pesticides. The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, making it a key feature in crop protection agents. With increasing global demand for sustainable agriculture, 5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine is positioned as a promising building block for eco-friendly pest control solutions.

From a synthetic perspective, the compound's bromine atom facilitates further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity is highly valued in organic synthesis, particularly for constructing complex heterocyclic scaffolds. The compound's compatibility with modern catalytic methodologies underscores its relevance in green chemistry initiatives, which prioritize atom-economical and environmentally benign processes.

The pharmacokinetic properties of 5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine derivatives are another area of active research. Scientists are examining their blood-brain barrier (BBB) permeability and metabolic stability to optimize drug-like characteristics. These studies are particularly relevant given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, where CNS-targeted therapies are urgently needed.

In summary, 5-Amino-2-(aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1806182-67-1) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its structural versatility, combined with the increasing demand for innovative therapeutics and sustainable agricultural solutions, ensures its continued prominence in scientific research. As the fields of medicinal chemistry and green chemistry evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in human health and environmental sustainability.